Cas no 1803973-97-8 (3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine
• CAS No: 1803973-97-8
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4931017
• Update Time: 2025-10-08

3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-6-5(13)3(1-12)4(2-14-6)15-7(9,10)11/h2H,1,12-13H2
• InChI Key： BNKGEQGQQLYDSF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C=N1)OC(F)(F)F)CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine

Introduction to 3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine (CAS No. 1803973-97-8)

3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine, identified by its CAS number 1803973-97-8, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmaceutical applications. The structural features of this molecule, including its amino, chloro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential utility in drug discovery and development.

The aminomethyl group at the 4-position introduces a reactive site for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. The presence of a chloro substituent at the 2-position enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are crucial in medicinal chemistry. Additionally, the trifluoromethoxy group at the 5-position imparts lipophilicity and metabolic stability, which are desirable attributes in drug candidates. These structural elements collectively make 3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine a promising scaffold for exploring novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways associated with human diseases. Pyridine derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor binding. Specifically, compounds with amino and chloro substituents have shown efficacy in inhibiting kinases and other enzymes involved in cancer progression. The 3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine structure provides a rich platform for designing molecules that can interact with these targets.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the reactivity of the aminomethyl and chloro groups, researchers have synthesized derivatives that exhibit potent inhibitory activity against specific kinases. For instance, studies have demonstrated that modifications of this scaffold can lead to compounds with improved selectivity and reduced toxicity compared to existing kinase inhibitors.

The trifluoromethoxy group in 3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine not only enhances lipophilicity but also influences metabolic stability, which is a critical factor in drug design. Fluoro substitution is a well-documented strategy to improve pharmacokinetic properties by increasing binding affinity and resistance to enzymatic degradation. This feature has been exploited in the development of antiviral and anticancer agents, where trifluoromethoxy-substituted compounds have shown remarkable efficacy.

Recent advances in computational chemistry and high-throughput screening have accelerated the discovery of novel drug candidates derived from heterocyclic scaffolds like pyridine. The structural versatility of 3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine allows for rapid diversification through combinatorial chemistry and library synthesis. Such approaches have led to the identification of several lead compounds with promising pharmacological profiles. For example, derivatives of this molecule have been investigated for their potential as antiproliferative agents, where they demonstrate inhibitory effects on tumor cell growth by disrupting key signaling pathways.

The role of this compound in addressing unmet medical needs is further underscored by its potential applications in inflammatory diseases. Chronic inflammation is implicated in numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. Pyridine-based inhibitors have shown promise in modulating inflammatory responses by targeting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both amino and chloro groups in 3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine provides a basis for designing molecules that can selectively inhibit these enzymes without significant side effects.

In conclusion, 3-Amino-4-(aminomethyl)-2-chloro-5-(trifluoromethoxy)pyridine (CAS No. 1803973-97-8) represents a valuable intermediate in pharmaceutical research due to its structural complexity and functional diversity. Its utility spans across various therapeutic areas, including oncology, inflammation, and infectious diseases. The ongoing exploration of this scaffold through synthetic chemistry and computational modeling holds great promise for discovering next-generation therapeutics that address critical unmet medical needs.